Cas no 1806360-32-6 (1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806360-32-6
• MF: C₁₁H₉BrClF₃OS
• MW: 361.60577082634
• CID: 4974563
• Update Time: 2025-07-24

1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3OS/c12-5-9(17)4-7-1-2-10(8(3-7)6-13)18-11(14,15)16/h1-3H,4-6H2
• InChI Key： TUCYEFGTRWRPRC-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(CCl)C=1)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806360-32-6)

1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806360-32-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique bromo and trifluoromethylthio functional groups, is widely utilized in the synthesis of complex molecules due to its reactivity and versatility. Researchers and industry professionals often search for CAS 1806360-32-6 applications or synthesis methods for 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one, highlighting its importance in modern chemistry.

The molecular structure of 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one features a propan-2-one backbone, which is further functionalized with a chloromethyl group and a trifluoromethylthio moiety. These groups contribute to its high reactivity, making it a valuable building block in organic synthesis. Recent trends in chemical research emphasize the demand for fluorinated compounds and halogenated intermediates, which aligns with the properties of this compound. Searches for fluorinated phenyl derivatives and bromo-substituted ketones often lead to this compound, underscoring its relevance in cutting-edge applications.

In the pharmaceutical industry, 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one is frequently explored as a precursor for the development of bioactive molecules. Its trifluoromethylthio group, in particular, is known to enhance the metabolic stability and lipophilicity of drug candidates, a topic frequently searched as trifluoromethylthio in drug design. Additionally, the compound's bromo substituent allows for further functionalization via cross-coupling reactions, a process often queried as bromo-substituted ketone reactions in academic and industrial settings.

From an agrochemical perspective, the chloromethyl and trifluoromethylthio functionalities in CAS 1806360-32-6 make it a candidate for designing novel pesticides and herbicides. The agrochemical sector is increasingly focused on sustainable pest control and efficient synthesis routes, both of which are relevant to this compound. Online searches for agrochemical intermediates with trifluoromethylthio or chloromethyl phenyl derivatives often highlight its potential in this field.

The synthesis of 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one typically involves multi-step reactions, including halogenation and thioether formation. Researchers frequently inquire about optimized synthesis protocols for CAS 1806360-32-6 or scalable production methods, reflecting the compound's industrial significance. Recent advancements in green chemistry have also spurred interest in developing environmentally friendly routes for its production, a topic often searched as sustainable synthesis of halogenated ketones.

In summary, 1-Bromo-3-(3-(chloromethyl)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806360-32-6) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, including the bromo, chloromethyl, and trifluoromethylthio groups, make it a subject of ongoing research and industrial interest. As the demand for fluorinated and halogenated intermediates grows, this compound is poised to remain a key player in advanced chemical synthesis.